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Compound of Interest

Compound Name: EDTA disodium salt

Cat. No.: B8817717 Get Quote

This guide provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals working with disodium

ethylenediaminetetraacetic acid (EDTA). Adherence to these procedures is critical for ensuring

personal safety and proper management of this chemical in a laboratory setting.

Hazard Summary & Quantitative Data
Disodium EDTA, while a common laboratory reagent, presents certain hazards that require

careful management. It is classified as harmful if inhaled and may cause damage to the

respiratory tract through prolonged or repeated exposure.[1][2][3] It can also cause skin and

eye irritation.[4] A significant physical hazard is the potential to form combustible dust

concentrations in the air.[1]
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Hazard Classification Description GHS Hazard Statement

Acute Toxicity, Inhalation Harmful if inhaled.[1][2][3] H332

Specific Target Organ Toxicity

May cause damage to the

respiratory tract through

prolonged or repeated

exposure.[1][2]

H373

Skin Irritation Causes skin irritation.[4] H315

Eye Irritation
Causes serious eye irritation.

[4]
H319

Combustible Dust
May form combustible dust

concentrations in air.[1]
OSHA003

Occupational exposure limits have not been established by major regulatory bodies for this

substance.[2][5]

Personal Protective Equipment (PPE) Protocol
Engineering controls, such as local exhaust ventilation, should be the primary method of

exposure control.[1][2] When handling disodium EDTA, particularly in its solid form, the

following PPE is mandatory.
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles.[4]

[6]

Protects eyes from dust

particles and potential

splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber) tested

according to EN 374.[1]

Prevents skin contact and

irritation. Check for leaks

before use.

Body Protection

Laboratory coat and, if

significant dust is expected,

protective clothing for use

against solid particulates.[1][4]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH/MSHA or EN 149

approved respirator is required

if ventilation is inadequate or

dust is generated.[1][5]

Prevents inhalation of harmful

dust particles.

Operational Handling and Disposal Plan
This section provides a step-by-step guide for the safe handling and disposal of disodium

EDTA.

Experimental Protocol: Safe Weighing and Solubilization
Preparation:

Ensure an eyewash station and safety shower are readily accessible.[2][5]

Designate a specific area for handling, preferably within a chemical fume hood or a well-

ventilated space.[1][4]

Assemble all necessary equipment (spatula, weigh boat, beaker, solvent, magnetic stirrer,

etc.) before handling the chemical.

Don all required PPE as specified in the table above.
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Handling the Solid:

Ground/bond the container and receiving equipment to prevent static discharge, which can

ignite dust.[1]

Carefully open the container. Avoid using tools that could create sparks.[1]

Use a clean spatula to transfer the desired amount of disodium EDTA to a weigh boat.

Minimize the creation of dust clouds.[4]

If weighing outside of a ventilated enclosure, ensure minimal air currents.

Solubilization:

Place the beaker with the appropriate solvent on a magnetic stir plate.

Slowly add the weighed disodium EDTA to the solvent while stirring to prevent clumping

and splashing.

Rinse the weigh boat with the solvent to ensure a complete transfer.

Post-Handling:

Securely seal the main disodium EDTA container.[4]

Clean the handling area using a wet wipe or a HEPA-filtered vacuum. Do not dry sweep,

as this can generate dust.[4]

Wash hands thoroughly with soap and water after handling is complete.[4][6]

Spill and Disposal Plan
Minor Spills (Dry):

Alert personnel in the immediate area.

Wearing appropriate PPE, gently sweep or vacuum the spilled solid.[3] Avoid any actions

that generate dust.[4]
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Place the collected material into a suitable, labeled container for waste disposal.[1][4]

Waste Disposal:

Dispose of waste disodium EDTA and contaminated materials (e.g., gloves, weigh boats)

in accordance with all local, regional, and national regulations.[1][6]

Do not mix with other waste unless explicitly permitted by your institution's EHS

guidelines.[6]

Prevent the chemical from entering drains or waterways.[1][4]

Workflow for Safe Handling of Disodium EDTA
The following diagram illustrates the logical progression of tasks for safely handling disodium

EDTA in a laboratory setting.
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Caption: Workflow for the safe handling of disodium EDTA from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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